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For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is paramount to ensuring a safe laboratory environment and protecting the
ecosystem. Natamycin, also known as Pimaricin, a widely utilized antifungal agent, requires
adherence to specific disposal protocols to mitigate potential risks, despite not being classified
as a hazardous substance under the Globally Harmonized System (GHS).[1] This guide
provides a comprehensive, step-by-step approach to the proper disposal of Natamycin waste
streams, ensuring compliance with safety and environmental regulations.

The primary principle governing Natamycin disposal is strict adherence to national and local
regulations; it is crucial to never discharge Natamycin into drains or sewers.[1][2] While there is
no information to suggest that the manufacture, use, or disposal of Natamycin has significant
adverse effects on the environment, responsible waste management is a critical aspect of
laboratory best practices.[3]

Natamycin Waste Stream Management

Effective waste segregation at the point of generation is fundamental to a compliant disposal
process. Different forms of Natamycin waste necessitate distinct disposal pathways.
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Waste Stream Description

Recommended Disposal
Procedure

] ] Pure, solid Natamycin powder
Unused/Expired Solid )
] that is no longer needed or has
Natamycin ]
expired.

1. Keep the substance in its
original, clearly labeled
container.[1] 2. Do not mix with
other chemical waste.[1] 3.
Consult your institution's
Environmental Health & Safety
(EHS) office or a certified
waste disposal contractor for
pickup.[1] 4. Offer the
remaining product to a

licensed waste disposal facility.

[1]14]

Items such as gloves, pipette
] ] tips, bench paper, and vials
Contaminated Solid Waste )
that have come into contact

with Natamycin.

1. Collect in a designated,
lined, and puncture-proof
container equipped with a lid.
[1][4] 2. Clearly label the
container as "Non-hazardous
Chemical Waste" or in
accordance with your
institution's policy.[1] 3. Keep
the container closed when not
in use.[1] 4. Arrange for
disposal through your
institution's EHS office or a
certified waste disposal

contractor.[1]

Aqueous Solutions Containing Buffers or other water-based
Natamycin solutions containing

Natamycin.

1. Collect in a designated,
sealed, and leak-proof carboy.
[1] 2. Label the container with
its contents (e.g., "Aqueous
Waste with Natamycin").[1] 3.
Do not mix with organic solvent
waste.[1] 4. Arrange for pickup
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through your institution's EHS
office.[1]

Empty Natamycin Containers

Original packaging that has

held Natamycin.

1. Handle the uncleaned
container with the same
precautions as the product
itself.[5] 2. For containers of 5
gallons or less, triple rinse with
a suitable solvent (e.g., water),
collecting the rinsate as
aqueous waste.[1] 3. Following
a thorough rinsing, the
container may be offered for
recycling, if available, or
disposed of in regular trash.[1]
[2] 4. Do not reuse the
container for any other
purpose.[1][2][6]

Spill Management Protocol

In the event of a Natamycin spill, immediate and appropriate action is necessary to prevent

exposure and environmental contamination.

For Solid Natamycin Spills:

e Avoid any actions that could generate dust.[1][2]

o Don appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[1][4]

o Cover drains to prevent the substance from entering waterways.[1]

o Carefully sweep or scoop the material into a designated container for disposal.[1]

o Thoroughly clean the affected area.[1]

¢ Dispose of the collected material and all cleaning supplies as contaminated solid waste.[1]
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For Liquid Natamycin Spills:

Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and safety
goggles.[4]

Absorb the spill with an inert material.[4]

Place the absorbent material into a sealed container for disposal.[4]

Clean the spill area thoroughly with plenty of water.[2][4]

Natamycin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
different Natamycin waste streams.
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Keep in original container.

Contact EHS for disposal.
Unused/Expired
Solid Natamycin
Solid
Collectin labeled,
[ am— puncture-proof container.
Contaminated ‘Solid Waste Contact EHS for disposal.
Natamycin Waste Generated Identify Waste Type
v
Aqueous
Final Disposal by
Aqueous Solution Licensed Contractor
Collect in sealed,
Empty labeled carboy.
Container Do not mix with solvents.
Contact EHS for disposal.

Empty Container

Triple rinse container.
Collect rinsate as aqueous waste.
Recycle or trash container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b16105621?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Natamycin.pdf
https://www.neogen.com/4a0b27/globalassets/pim/assets/original/10073/ncm4031-2-5_700004891_sds_en-nz.pdf
https://www.ams.usda.gov/sites/default/files/media/Nata%20Technical%20Advisory%20Panel%20Report.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Natamycin.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/phr1703
https://www.neogen.com/4a510e/globalassets/pim/assets/original/10075/ncm4031-2.5_en-us_sds_v.2.0.pdf
https://www.benchchem.com/product/b16105621/docs#safeguarding-health-and-environment-proper-disposal-of-natamycin-pimaricin
https://www.benchchem.com/product/b16105621/docs#safeguarding-health-and-environment-proper-disposal-of-natamycin-pimaricin
https://www.benchchem.com/product/b16105621/docs#safeguarding-health-and-environment-proper-disposal-of-natamycin-pimaricin
https://www.benchchem.com/product/b16105621/docs#safeguarding-health-and-environment-proper-disposal-of-natamycin-pimaricin
https://www.benchchem.com/product/b16105621?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16105621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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